Cas no 2549032-91-7 (5-methyl-3-({3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-1,2,4-oxadiazole)

5-methyl-3-({3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-1,2,4-oxadiazole structure
2549032-91-7 structure
Product Name:5-methyl-3-({3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-1,2,4-oxadiazole
CAS No:2549032-91-7
MF:C12H17N5O
MW:247.296281576157
CID:5318155
PubChem ID:154883387
Update Time:2023-11-21

5-methyl-3-({3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-3-({3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-1,2,4-oxadiazole
    • AKOS040715517
    • F6677-2677
    • 2549032-91-7
    • 5-Methyl-3-[[3-[(4-methyl-1H-pyrazol-1-yl)methyl]-1-azetidinyl]methyl]-1,2,4-oxadiazole
    • Inchi: 1S/C12H17N5O/c1-9-3-13-17(4-9)7-11-5-16(6-11)8-12-14-10(2)18-15-12/h3-4,11H,5-8H2,1-2H3
    • InChI Key: XPQISSMPBNTEAW-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC(CN2CC(CN3C=C(C)C=N3)C2)=N1

Computed Properties

  • Exact Mass: 247.14331018g/mol
  • Monoisotopic Mass: 247.14331018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 60Ų

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 403.9±51.0 °C(Predicted)
  • pka: 4.99±0.10(Predicted)

5-methyl-3-({3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-1,2,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6677-2677-2μmol
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F6677-2677-2mg
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F6677-2677-10mg
5-methyl-3-({3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-1,2,4-oxadiazole
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